5-(Perfluoroethyl)-1H-benzo[d]imidazol-2-amine

• IUPAC Name: 6-(1,1,2,2,2-pentafluoroethyl)-1H-benzimidazol-2-amine
• InChI: InChI=1S/C9H6F5N3/c10-8(11,9(12,13)14)4-1-2-5-6(3-4)17-7(15)16-5/h1-3H,(H3,15,16,17)
• InChI Key: ADDZAUMCNGTEPR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C(C(F)(F)F)(F)F)NC(=N2)N
• Molecular Formula: C9H6F5N3
• Molecular Weight: 251.16 g/mol

Description

Imidazole is an organic compound with the formula C3N2H4. It is a white or colorless solid that is soluble in water, producing a mildly alkaline solution. Imidazoles are key components to functional molecules that are used in a variety of everyday applications.

Synthesis Analysis

Imidazoles can be synthesized through a variety of methods. One common method involves the cyclization of amido-nitriles. Another method involves a one-pot, four-component synthesis achieved by heating a mixture of a 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate under solvent-free conditions.

Molecular Structure Analysis

Imidazoles have a unique chemical complexity despite their small structure. They are very practical and versatile in their construction/functionalization and can be considered a rich source of chemical diversity.

Chemical Reactions Analysis

Imidazoles can undergo a variety of chemical reactions. For example, they can be formed through the nickel-catalyzed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is soluble in water, producing a mildly alkaline solution. The physical and chemical properties of specific imidazole derivatives can vary greatly depending on their structure and functional groups.

Scientific Research Applications

Catalysis and Organic Synthesis

• Difluorotris(pentafluoroethyl)phosphorane (C₂F₅)₃PF₂ is a strong Lewis acid derived from this compound. . Researchers have harnessed its reactivity to facilitate complex chemical transformations.

Ionic Liquids and Electrolytes

• The strong acid H[(C₂F₅)₃PF₃] (HFAP) is obtained by reacting the compound with aqueous HF. . These materials find applications in energy storage, electrochemistry, and fuel cells.

Lubricants and Membrane Modifiers

• Salts derived from (C₂F₅)₃PF₃] are hydrophobic and more stable towards hydrolysis than traditional [PF₆]^- salts. . Their use enhances material performance in harsh environments.

Biomedical Applications

• While specific studies on this compound are limited, its perfluoroethyl group suggests potential applications in drug delivery. . Further investigations could reveal its suitability for drug carriers or imaging agents.

Photoluminescent Materials

• Although not directly studied for this compound, related squaraine dyes exhibit high quantum yields. .

Mechanism of Action

The mechanism of action of imidazoles can vary greatly depending on the specific compound and its application. For example, some imidazole derivatives have been found to have antibacterial, anti-inflammatory, antidiabetic, antiparasitic, antituberculosis, antifungal, antioxidant, antitumor, antimalarial, anticancer, antidepressant, and many other effects.

Safety and Hazards

The safety and hazards associated with imidazoles can vary greatly depending on the specific compound. For general imidazole, it may form combustible dust concentrations in air and is harmful if swallowed. It causes severe skin burns and eye damage, may cause respiratory irritation, and may damage the unborn child.

Future Directions

Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications. Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. The interest and importance of imidazole-containing analogs in the field of medicinal chemistry is remarkable.